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Ethyl triphenyl phosphonium
iodide

Cat. No.: B12807748

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl triphenylphosphonium iodide (ETPPI) is a quaternary phosphonium salt that serves as a
crucial precursor for the generation of a phosphorus ylide, a key component in the Wittig
reaction. This reaction is a cornerstone of modern organic synthesis, providing a reliable and
highly regioselective method for the formation of carbon-carbon double bonds from carbonyl
compounds.[1][2] The transformation is fundamental in the synthesis of complex organic
molecules, including pharmaceuticals, natural products, and advanced materials.[3] ETPPI is
used to introduce an ethylidene (=CHCHSs) group onto an aldehyde or ketone. Beyond its
primary role in olefination, ETPPI also finds utility as a phase-transfer catalyst, enhancing
reaction rates between reactants in immiscible phases.[4]

Physicochemical Properties and Safety

ETPPI is typically a white to off-white crystalline solid.[4] Proper handling is essential due to its
potential hazards.

Table 1: Physicochemical Properties of Ethyl Triphenylphosphonium lodide
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Property Value Reference(s)
CAS Number 4736-60-1 [3]
Molecular Formula C20H20IP [5]
Molecular Weight 418.25 g/mol [5]
White to off-white crystalline
Appearance , [4]
solid
Melting Point 164-168 °C [6]

Soluble in polar solvents like
Solubility ethanol, methanol, DMSO; [4]

sparingly soluble in water.

Safety and Handling: Ethyl triphenylphosphonium iodide is toxic if swallowed and can cause
skin and serious eye irritation. Always handle this reagent in a well-ventilated fume hood.
Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is
mandatory. Avoid generating dust. Store the reagent in a cool, dry place, tightly sealed to
protect it from moisture and light.

The Wittig Reaction: Mechanism and
Stereochemistry

The Wittig reaction transforms a carbonyl group into an alkene. The reaction's driving force is
the formation of the highly stable triphenylphosphine oxide byproduct. The process occurs in
two main stages:

e Ylide Formation: The phosphonium salt (ETPPI) is deprotonated by a strong base to form a
highly reactive, charge-separated species called a phosphorus ylide (or phosphorane).[7]

o Alkene Formation: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl
carbon of an aldehyde or ketone. This leads to a four-membered ring intermediate called an
oxaphosphetane, which rapidly decomposes to yield the desired alkene and
triphenylphosphine oxide.[8]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/ethyltriphenylphosphonium-iodide-alkene-synthesis-catalysis-em
https://www.guidechem.com/question/how-can-ethyltriphenylphosphon-id147462.html
https://www.guidechem.com/question/how-can-ethyltriphenylphosphon-id147462.html
https://www.multichemexports.com/product-details/ethyl-triphenylphosphonium-iodide
https://pubs.acs.org/doi/10.1021/ed074p114
https://www.multichemexports.com/product-details/ethyl-triphenylphosphonium-iodide
https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/20-4-the-wittig-reaction/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Wittig_Reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12807748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

General Mechanism of the Wittig Reaction

Step 2: Alkene Formation
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Experimental Workflow for a Wittig Reaction

1. Preparation
- Dry glassware under vacuum/heat.
- Suspend ETPPI in anhydrous solvent (e.g., THF).

|

2. Ylide Formation
- Cool suspension (e.g., to -78°C or 0°C).
- Add strong base (e.g., n-BuLi) dropwise.
- Stir to allow ylide formation (color change often observed).

!

3. Reaction
- Add aldehyde/ketone solution dropwise at low temp.
- Allow mixture to warm to room temperature.
- Stir for 1-12 hours.

4. Work-up
- Quench reaction with a proton source (e.g., sat. NH4Cl).
- Perform aqueous extraction to remove salts.

5. Purification & Analysis
- Dry organic layer (e.g., with MgSOa).
- Remove solvent in vacuo.
- Purify crude product via column chromatography.
- Characterize via NMR, GC-MS.
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Role in Pharmaceutical Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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